Cas no 1517632-92-6 (2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid
• CAS No: 1517632-92-6
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6266041
• PubChem ID: 130117780
• Update Time: 2025-10-28

2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid
• EN300-1827191
• 1517632-92-6

• Inchi： 1S/C8H13N3O3/c1-4-3-5(10-11(4)2)7(12)6(9)8(13)14/h3,6-7,12H,9H2,1-2H3,(H,13,14)
• InChI Key： DYODWTGEVJKGAH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C)N=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS No. 1517632-92-6)

2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS No. 1517632-92-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, belongs to the class of amino acids with a substituted pyrazole ring. The presence of the pyrazole moiety and the hydroxy group imparts distinctive properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid consists of a central carbon atom bonded to an amino group, a hydroxy group, and a substituted pyrazole ring. The pyrazole ring is further functionalized with two methyl groups at positions 1 and 5, which contribute to the compound's stability and reactivity. This structural configuration allows for multiple points of interaction with biological targets, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and promoting cognitive function.

In addition to its neuroprotective properties, 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific oncogenic pathways. For example, it has been found to inhibit the activity of protein kinases involved in cell proliferation and survival, such as AKT and ERK. This selective cytotoxicity makes it a potential candidate for developing targeted cancer therapies with reduced side effects.

The pharmacokinetic properties of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid have also been extensively studied. Preclinical data suggest that this compound has favorable oral bioavailability and good tissue distribution, which are crucial factors for its therapeutic efficacy. Moreover, its low toxicity profile and high stability in physiological conditions further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

In conclusion, 2-amino-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS No. 1517632-92-6) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.